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Quantitative Data Summary

The table below consolidates the core experimental findings on the psychostimulant effects of

diphenylpyraline (DPP):

Experimental Measure DPP Treatment Cocaine Treatment (for comparison) Key Finding

| Dopamine Uptake (in vitro) Apparent Km in mouse nucleus accumbens slices [1] [2] | 10 µM: 3122 ± 342

nM | 10 µM: 4481 ± 395 nM | DPP acts as a competitive dopamine transporter inhibitor [1]. | |

Extracellular Dopamine (in vivo) Levels in mouse nucleus accumbens [1] [2] | 5 mg/kg (i.p.): ~200%

increase | Comparable effects observed | DPP significantly elevates extracellular dopamine. | | Locomotor

Activity (in vivo) Activation in mice [1] [2] | 5 & 10 mg/kg (i.p.): Induced activation | Comparable effects

observed | DPP induces psychostimulant-associated behaviors. |

Another study using intraperitoneal injection in C57BL/6 mice confirmed that DPP at 5-10 mg/kg elevates

extracellular dopamine and induces locomotor activation [3].
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Here are the detailed methodologies from the core research:

Fast-Scan Cyclic Voltammetry in Brain Slices

This protocol was used to measure the effect of DPP on dopamine dynamics in real-time in brain tissue [2].

Tissue Preparation: C57BL/6 mice were sacrificed via decapitation. The brain was rapidly removed,

and slices (400 µm thick) containing the nucleus accumbens were prepared.
Measurement: The slices were placed in an artificial cerebrospinal fluid (aCSF) chamber. Dopamine

was released electrically, and its concentration was monitored in real-time using a carbon-fiber
microelectrode.

Drug Application: DPP was dissolved in aCSF and applied to the slice at a final concentration of 10
µM.

Data Analysis: The apparent Michaelis-Menten constant (Km) for dopamine uptake was calculated
before and after drug application to assess uptake inhibition.

In Vivo Microdialysis for Dopamine Levels

This method measured the effect of DPP on extracellular dopamine levels in live, freely-moving animals [2].

Surgery: A guide cannula was surgically implanted into the nucleus accumbens of mice.
Dialysis: On the day of the experiment, a microdialysis probe was inserted through the guide

cannula. The probe was perfused with a physiological solution, and dialysate samples were collected
at regular intervals.

Drug Administration: DPP was dissolved in saline and administered via intraperitoneal injection at
5 mg/kg.

Sample Analysis: The collected dialysate samples were analyzed for dopamine content using high-
performance liquid chromatography (HPLC) with electrochemical detection.

Locomotor Activity Assessment

This behavioral test correlated the neurochemical changes with a psychostimulant effect [2].

Apparatus: Mice were placed in automated activity monitoring chambers.

Testing: After a habituation period, the mice received an intraperitoneal injection of DPP at 5 or 10
mg/kg.
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Measurement: Locomotor activity (e.g., distance traveled, horizontal movements) was recorded and

quantified for a set period following the injection.

Mechanistic and Experimental Visualizations

The following diagrams, created with Graphviz, illustrate the proposed mechanism of DPP and the workflow

of the key experiments.
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Mechanism of DPP's psychostimulant effects via dopamine transporter inhibition.
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Workflow of in vitro voltammetry and in vivo microdialysis experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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